1-(3,4-dimethoxybenzoyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(3,4-dimethoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H20N2O4/c1-20-12-4-3-11(9-13(12)21-2)15(19)17-7-5-10(6-8-17)14(16)18/h3-4,9-10H,5-8H2,1-2H3,(H2,16,18)
• InChI Key: ILHPIMUGIKGXDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C(=O)N)OC
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

1-(3,4-dimethoxybenzoyl)-4-piperidinecarboxamide belongs to a class of chemical compounds characterized by the presence of a piperidine ring, which is a six-membered heterocycle containing one nitrogen atom, and a 3,4-dimethoxybenzoyl group. This molecular framework is notable for its relevance in pharmaceutical chemistry due to its potential biological activity.

Synthesis Analysis

The synthesis of compounds related to this compound involves multiple steps, including the transformation of (hetero)arylcarboxamides to various substituted derivatives through processes like condensation and cyclization. For instance, derivatives of piperazine and piperidine, which share a similar structural motif to this compound, have been synthesized through lithiation, addition reactions, and acid-catalyzed cyclizations (Bauer et al., 1976).

Molecular Structure Analysis

Molecular structure investigations of similar compounds have been conducted using X-ray crystallography combined with Hirshfeld and DFT calculations. These studies reveal intermolecular interactions, such as H...H, N...H, and H...C contacts, which are crucial for understanding the molecular packing and electronic properties of these molecules (Shawish et al., 2021).

Chemical Reactions and Properties

Compounds structurally related to this compound undergo various chemical reactions, including [4+2] cycloadditions, which lead to complex molecular architectures. These reactions are pivotal for the synthesis of novel derivatives with potential biological activities (Prek et al., 2017).

Physical Properties Analysis

Aromatic polyamides containing elements similar to this compound exhibit remarkable solubility in polar solvents and form transparent, flexible films. These materials show excellent thermal stability, which is critical for their application in various fields (More et al., 2010).

Chemical Properties Analysis

The chemical properties of this compound and its analogs, such as reactivity and potential biological activities, are influenced by their molecular structure. For example, the presence of the dimethoxybenzoyl group can affect the compound's binding affinity to biological targets, impacting its pharmacological profile (Waters, 1978).

Mechanism of Action

Target of Action

It is known that similar compounds with a 3,4-dimethoxybenzoyl group have shown positive inotropic properties , suggesting potential targets could be related to cardiac function.

Mode of Action

Compounds with a similar 3,4-dimethoxybenzoyl group have been shown to interact with their targets, leading to changes in cellular function

Biochemical Pathways

Compounds with a similar 3,4-dimethoxybenzoyl group have been shown to affect various cellular processes